Cas no 3647-21-0 (1-Aziridinecarboxamide, N,N'-1,2-ethenediylbis-, (E)-)
3647-21-0 structure
Product Name:1-Aziridinecarboxamide, N,N'-1,2-ethenediylbis-, (E)-
CAS No:3647-21-0
MF:C8H12N4O2
MW:196.206480979919
CID:2663921
Update Time:2023-08-06
1-Aziridinecarboxamide, N,N'-1,2-ethenediylbis-, (E)- Chemical and Physical Properties
Names and Identifiers
-
- (E)-N,N'-Vinylenebis-1-aziridinecarboxamide
- N,N'-Vinylenebis(1-(1-aziridinyl)formamide)
- 1-AZIRIDINECARBOXAMIDE, N,N'-VINYLENEDI-
- Formamide, N,N'-vinylenebis(1-(1-aziridinyl)-
- (E)-N,N'-1,2-Ethenediylbis-1-aziridinecarboxamide
- 1-Aziridinecarboxamide, N,N'-1,2-ethenediylbis-, (E)-
- 1-AZIRIDINECARBOXAMIDE, N,N'-VINYLENEBIS-, (E)-
- N,N'-Vinylenebis(1-aziridinecarboxamide)
- N,N'-[(E)-1,2-Ethenediyl]bis(1-aziridinecarboxamide)
-
- Inchi: 1S/C8H12N4O2/c13-7(11-3-4-11)9-1-2-10-8(14)12-5-6-12/h1-2H,3-6H2,(H,9,13)(H,10,14)/b2-1+
- InChI Key: WGALHHZHSDFQLW-OWOJBTEDSA-N
- SMILES: O=C(N/C=C/NC(N1CC1)=O)N1CC1
- BRN: 1316190
Computed Properties
- Exact Mass: 196.096
- Monoisotopic Mass: 196.096
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 64.2
Experimental Properties
- Density: 1.466
- Refractive Index: 1.656
1-Aziridinecarboxamide, N,N'-1,2-ethenediylbis-, (E)- Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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